Cas no 887405-39-2 (4-(2-pyridinyl)-4,5,6,7-tetrahydro-3H-imidazo4,5-cpyridine hydrate)
4-(2-pyridinyl)-4,5,6,7-tetrahydro-3H-imidazo4,5-cpyridine hydrate Chemical and Physical Properties
Names and Identifiers
-
- 4-(Pyridin-2-yl)-4,5,6,7-tetrahydro-3H-imidazo[4,5-c]pyridine
- 4-(2-Pyridinyl)-4,5,6,7-tetrahydro-3H-imidazo[4,5-c]pyridine
- 4-Pyridin-2-yl-4,5,6,7-tetrahydro-3H-imidazo[4,5-c]pyridine
- AKOS017258505
- 4-(pyrid-2-yl)-4,5,6,7-tetrahydro-1H-imidazo[4,5-c]pyridine
- AKOS000265362
- SCHEMBL1991375
- EN300-186502
- 2-{3H,4H,5H,6H,7H-imidazo[4,5-c]pyridin-4-yl}pyridine
- 4-pyridin-2-yl-4,5,6,7-tetrahydro-1H-imidazo[4,5-c]pyridine
- QAGHLLMJFGLYIP-UHFFFAOYSA-N
- CS-0237693
- VS-02488
- MFCD09749715
- 887405-39-2
- STK801599
- BBL010420
- 4-(2-pyridinyl)-4,5,6,7-tetrahydro-3H-imidazo4,5-cpyridine hydrate
-
- MDL: MFCD09749715
- Inchi: 1S/C11H12N4/c1-2-5-12-8(3-1)10-11-9(4-6-13-10)14-7-15-11/h1-3,5,7,10,13H,4,6H2,(H,14,15)
- InChI Key: QAGHLLMJFGLYIP-UHFFFAOYSA-N
- SMILES: N1CCC2=C(C1C1C=CC=CN=1)N=CN2
Computed Properties
- Exact Mass: 200.106196400g/mol
- Monoisotopic Mass: 200.106196400g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 221
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.2
- Topological Polar Surface Area: 53.6Ų
4-(2-pyridinyl)-4,5,6,7-tetrahydro-3H-imidazo4,5-cpyridine hydrate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Matrix Scientific | 064786-500mg |
4-Pyridin-2-yl-4,5,6,7-tetrahydro-3H-imidazo[4,5-c]pyridine |
887405-39-2 | 500mg |
$315.00 | 2023-09-08 | ||
| TRC | P994395-10mg |
4-(2-pyridinyl)-4,5,6,7-tetrahydro-3H-imidazo[4,5-c]pyridine hydrate |
887405-39-2 | 10mg |
$ 50.00 | 2022-06-03 | ||
| TRC | P994395-50mg |
4-(2-pyridinyl)-4,5,6,7-tetrahydro-3H-imidazo[4,5-c]pyridine hydrate |
887405-39-2 | 50mg |
$ 185.00 | 2022-06-03 | ||
| TRC | P994395-100mg |
4-(2-pyridinyl)-4,5,6,7-tetrahydro-3H-imidazo[4,5-c]pyridine hydrate |
887405-39-2 | 100mg |
$ 275.00 | 2022-06-03 | ||
| Chemenu | CM268599-1g |
4-(Pyridin-2-yl)-4,5,6,7-tetrahydro-3H-imidazo[4,5-c]pyridine |
887405-39-2 | 95% | 1g |
$351 | 2021-08-18 | |
| Chemenu | CM268599-1g |
4-(Pyridin-2-yl)-4,5,6,7-tetrahydro-3H-imidazo[4,5-c]pyridine |
887405-39-2 | 95% | 1g |
$*** | 2023-03-31 | |
| Enamine | EN300-186502-1.0g |
2-{3H,4H,5H,6H,7H-imidazo[4,5-c]pyridin-4-yl}pyridine |
887405-39-2 | 95% | 1g |
$0.0 | 2023-06-08 | |
| 1PlusChem | 1P00J3OO-50mg |
4-pyridin-2-yl-4,5,6,7-tetrahydro-3H-imidazo[4,5-c]pyridine |
887405-39-2 | 95% | 50mg |
$189.00 | 2024-04-20 | |
| 1PlusChem | 1P00J3OO-100mg |
4-pyridin-2-yl-4,5,6,7-tetrahydro-3H-imidazo[4,5-c]pyridine |
887405-39-2 | 95% | 100mg |
$252.00 | 2024-04-20 | |
| 1PlusChem | 1P00J3OO-250mg |
4-pyridin-2-yl-4,5,6,7-tetrahydro-3H-imidazo[4,5-c]pyridine |
887405-39-2 | 95% | 250mg |
$334.00 | 2024-04-20 |
4-(2-pyridinyl)-4,5,6,7-tetrahydro-3H-imidazo4,5-cpyridine hydrate Related Literature
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
-
Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
-
Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
-
Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
Additional information on 4-(2-pyridinyl)-4,5,6,7-tetrahydro-3H-imidazo4,5-cpyridine hydrate
4-(2-Pyridinyl)-4,5,6,7-Tetrahydro-3H-Imidazo[4,5-c]Pyridine Hydrate: A Comprehensive Overview
The compound with CAS No. 887405-39-2, commonly referred to as 4-(2-pyridinyl)-4,5,6,7-tetrahydro-3H-imidazo[4,5-c]pyridine hydrate, has garnered significant attention in the fields of organic chemistry and pharmacology due to its unique structural properties and potential applications. This compound is a derivative of imidazo[4,5-c]pyridine, a heterocyclic structure that has been extensively studied for its role in various biological systems and synthetic processes. The presence of the pyridinyl group at the 2-position introduces additional electronic and steric effects, making this compound a valuable subject for both academic research and industrial applications.
Recent studies have highlighted the importance of imidazo[4,5-c]pyridine derivatives in medicinal chemistry. These compounds are known to exhibit a wide range of biological activities, including anti-inflammatory, antioxidant, and antimicrobial properties. The hydrate form of this compound is particularly interesting as it may influence the compound's solubility and bioavailability, which are critical factors in drug delivery systems. Researchers have also explored the potential of this compound as a precursor for more complex molecules with enhanced therapeutic profiles.
The synthesis of 4-(2-pyridinyl)-4,5,6,7-tetrahydro-3H-imidazo[4,5-c]pyridine hydrate involves a multi-step process that typically includes cyclization reactions and subsequent functionalization. The use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining high yields. This approach not only enhances the efficiency of the synthesis but also aligns with the growing trend toward sustainable chemical processes.
In terms of structural characterization, advanced techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy have been employed to elucidate the molecular geometry of this compound. These studies have revealed that the tetrahydroimidazo[4,5-c]pyridine ring adopts a rigid conformation due to its partial saturation. This rigidity is believed to play a crucial role in determining the compound's interactions with biological targets.
The application of 4-(2-pyridinyl)-4,5,6,7-tetrahydro-3H-imidazo[4,5-c]pyridine hydrate extends beyond traditional pharmaceutical research. Recent findings suggest that this compound may serve as a valuable building block in materials science. For instance, its ability to form stable coordination complexes with metal ions makes it a potential candidate for designing novel catalytic systems or functional materials for energy storage applications.
Furthermore, computational studies using density functional theory (DFT) have provided insights into the electronic properties of this compound. These studies have shown that the pyridinyl group contributes significantly to the overall electron-withdrawing capacity of the molecule. This characteristic is advantageous in applications where electron transfer processes are critical, such as in organic electronics or electrocatalysis.
In conclusion, CAS No. 887405-39-2, or 4-(2-pyridinyl)-4,5
887405-39-2 (4-(2-pyridinyl)-4,5,6,7-tetrahydro-3H-imidazo4,5-cpyridine hydrate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)